2-(1,3-benzodioxol-5-yloxy)-N'-[1-(4-pyridinyl)ethylidene]propanohydrazide

• IUPAC Name: 2-(1,3-benzodioxol-5-yloxy)-N-[(E)-1-pyridin-4-ylethylideneamino]propanamide
• InChI: InChI=1S/C17H17N3O4/c1-11(13-5-7-18-8-6-13)19-20-17(21)12(2)24-14-3-4-15-16(9-14)23-10-22-15/h3-9,12H,10H2,1-2H3,(H,20,21)/b19-11+
• InChI Key: VVDZJFHQFWZEJY-YBFXNURJSA-N
• Canonical SMILES: CC(C(=O)NN=C(C)C1=CC=NC=C1)OC2=CC3=C(C=C2)OCO3
• Isomeric SMILES: CC(C(=O)N/N=C(\C)/C1=CC=NC=C1)OC2=CC3=C(C=C2)OCO3
• Molecular Formula: C17H17N3O4
• Molecular Weight: 327.33 g/mol

Description

2-(1,3-benzodioxol-5-yloxy)-N'-[1-(4-pyridinyl)ethylidene]propanohydrazide, commonly known as BDPH, is a chemical compound that has gained a lot of attention in the scientific community due to its potential applications in various fields. BDPH is a hydrazone derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of BDPH is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins involved in cell signaling pathways. BDPH has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins and plays a role in inflammation. BDPH has also been found to inhibit the activity of histone deacetylases (HDACs), which are involved in the regulation of gene expression and play a role in cancer development.
Biochemical and Physiological Effects:
BDPH has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the production of reactive oxygen species (ROS), which are involved in oxidative stress and play a role in various diseases, including cancer and neurodegenerative disorders. BDPH has also been found to inhibit the proliferation of cancer cells and induce apoptosis, which is programmed cell death. In addition, BDPH has been shown to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

BDPH has several advantages for lab experiments, including its ease of synthesis and its potential applications in various fields. However, BDPH also has some limitations, including its low solubility in water and its potential toxicity, which must be taken into consideration when designing experiments.

Future Directions

There are several future directions for the study of BDPH, including its further characterization as a potential anticancer agent and its potential use as a ligand in the development of metal-based drugs. BDPH can also be studied for its potential applications in material science, including its use as a precursor for the synthesis of metal oxide nanoparticles. Further studies can also be conducted to elucidate the mechanism of action of BDPH and its potential applications in various diseases, including neurodegenerative disorders.

Scientific Research Applications

BDPH has been studied extensively for its potential applications in various fields, including medicinal chemistry, drug discovery, and material science. BDPH has been found to exhibit anti-inflammatory, antioxidant, and antitumor activities. It has also been studied for its potential use as a ligand in the development of metal-based drugs. BDPH has been shown to form complexes with various metal ions, including copper, nickel, and cobalt, which have exhibited potential anticancer activities.